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Compound of Interest

Compound Name: 1-Chloro-6-fluoroisoquinoline

Cat. No.: B1358099

An In-depth Technical Guide to 1-Chloro-6-fluoroisoquinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Chloro-6-fluoroisoquinoline, a
halogenated heterocyclic compound with potential applications in medicinal chemistry and
materials science. Due to its specific substitution pattern, it serves as a valuable building block
for the synthesis of more complex molecular architectures. This document covers its chemical
identity, physicochemical properties, a plausible synthetic route with experimental details, and
its potential role in drug discovery workflows.

Compound Identification and Properties

1-Chloro-6-fluoroisoquinoline is a substituted isoquinoline. The isoquinoline scaffold is a key
feature in many biologically active compounds. The presence of both chloro and fluoro
substituents offers distinct chemical handles for further functionalization and can significantly
influence the molecule's pharmacokinetic and pharmacodynamic properties.

Chemical Structure and Identifiers

The core structure consists of a fused benzene and pyridine ring, forming the isoquinoline
system. A chlorine atom is substituted at the 1-position, and a fluorine atom is at the 6-position.

Molecular Structure:
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Table 1: Compound Identifiers

Identifier Value Source
CAS Number 214045-86-0 [11[21[3]
Molecular Formula CoHsCIFN [1]14]
SMILES FC1=CC2=C(C(Cl)=NC=C2)C ]

=C1

INChl=1S/C9H5CIFN/c10-9-8-
InChl (4]
2-1-7(11)5-6(8)3-4-12-9/h1-5H

QZBWBBHQRLUOTM-
InChiKey [4]
UHFFFAOYSA-N

Physicochemical Properties

The following table summarizes key computed physicochemical properties which are important
for predicting the compound's behavior in biological and chemical systems.

Table 2: Physicochemical Data

Property Value Source
Molecular Weight 181.59 g/mol [1]
Monoisotopic Mass 181.00946 Da [4]
Topological Polar Surface Area

(TPSA) 12.89 A2 [1]
Predicted LogP (XlogP) 3.0273 [1]
Hydrogen Bond Acceptors 1 [1]
Hydrogen Bond Donors 0 [1]
Rotatable Bonds 0 [1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemscene.com/product/214045-86-0.html
https://www.echemi.com/sds/1-chloro-6-fluoroisoquinoline-pd180727154613.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB42453404_EN.htm
https://www.chemscene.com/product/214045-86-0.html
https://pubchemlite.lcsb.uni.lu/e/compound/21901072
https://www.chemscene.com/product/214045-86-0.html
https://pubchemlite.lcsb.uni.lu/e/compound/21901072
https://pubchemlite.lcsb.uni.lu/e/compound/21901072
https://pubchemlite.lcsb.uni.lu/e/compound/21901072
https://www.chemscene.com/product/214045-86-0.html
https://pubchemlite.lcsb.uni.lu/e/compound/21901072
https://www.chemscene.com/product/214045-86-0.html
https://www.chemscene.com/product/214045-86-0.html
https://www.chemscene.com/product/214045-86-0.html
https://www.chemscene.com/product/214045-86-0.html
https://www.chemscene.com/product/214045-86-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols

While a specific, documented synthesis for 1-Chloro-6-fluoroisoquinoline is not readily
available in peer-reviewed literature, a plausible and efficient synthetic pathway can be
proposed based on well-established organometallic cross-coupling and cyclization reactions,
followed by a chlorination step analogous to the synthesis of other 1-chloroisoquinolines.

Proposed Synthetic Pathway

The proposed synthesis starts from commercially available 2-bromo-4-fluoroaniline and
proceeds through a Sonogashira coupling, followed by cyclization and subsequent chlorination

of the resulting isoquinolinone.
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2-Bromo-4-fluoroaniline Ethynyltrimethylsilane

Sonogashira Coupling
(Pd(PHhs3)2, Cul, EtzN)

y

2-((Trimethylsilyl)ethynyl)-4-fluoroaniline

Desilylation
K2COs, MeOH)

2-Ethynyl-4-fluoroaniline

Carbonylative Cyclization
(CO, PdI2, KI, K2COs3)

6-Fluoroisoquinolin-1(2H)-one

Chlorination
(POCls or (COCl)2)

1-Chloro-6-fluoroisoquinoline
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1-Chloro-6-fluoroisoquinoline Diverse Building Blocks
(Scaffold) (Amines, Boronic Acids, etc.)

Parallel Synthesis

Suzuki or Buchwald-
Hartwig Coupling

Compound Library
(Novel Isoquinoline Derivatives)

High-Throughput Screening

(e.g., Kinase Assays)

Hit Identification

Lead Optimization

(SAR Studies)

Preclinical Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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